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Compound of Interest

Compound Name: 2-(Propylamino)benzoic acid

CAS No.: 21716-81-4

Cat. No.: B1277799

Get Quote

Nicotinic acid, also known as niacin or vitamin B3, is a fundamental organic compound and an

essential human nutrient. Beyond its vital role as a vitamin, nicotinic acid and its derivatives are

a cornerstone in medicinal chemistry and drug development, primarily recognized for their

significant effects on lipid metabolism. Pharmacological doses of nicotinic acid can induce

profound changes in plasma lipid and lipoprotein levels, making it a valuable agent in the

management of dyslipidemia. This guide provides a comprehensive overview of a specific

nicotinic acid derivative, 2-((3-fluorophenyl)amino)nicotinic acid, while also addressing the

properties and suppliers of the related compound, 2-(Propylamino)benzoic acid (CAS 21716-

81-4).

Part 1: Physicochemical Properties and
Identification
Compound Profile: 2-(Propylamino)benzoic Acid

CAS Number: 21716-81-4

Synonyms: 2-(Propylamino)benzoic Acid

Molecular Formula: C10H13NO2
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Molecular Weight: 179.22 g/mol

While detailed experimental data for this specific compound is not extensively available in

public literature, its structural features suggest it belongs to the class of N-substituted

anthranilic acid derivatives.

Featured Compound Profile: 2-((3-
fluorophenyl)amino)nicotinic acid
This compound serves as a representative example for a more in-depth analysis due to the

availability of research data on related fluorinated nicotinic acid structures.

Property Value Source

Molecular Formula C12H9FN2O2 Inferred

Molecular Weight 232.21 g/mol Inferred

Appearance White to off-white powder

Melting Point 236-239 °C (for Nicotinic Acid)

Solubility Soluble in DMF and DMSO

Part 2: Synthesis and Mechanism of Action
Synthesis of Nicotinic Acid Derivatives
The synthesis of nicotinic acid derivatives can be achieved through various routes. A common

industrial method for producing the core nicotinic acid structure involves the oxidation of 5-

ethyl-2-methylpyridine or 3-methylpyridine. For more complex derivatives, such as 2-

aminonicotinic acid, a multi-step synthesis starting from quinoline has been developed. This

process involves oxidation, intramolecular dehydration, ammonolysis, and a Hofmann

degradation reaction. The synthesis of fluorinated derivatives often involves coupling reactions

with fluorinated precursors.

A generalized synthetic workflow for creating a library of nicotinic acid derivatives for research

can be visualized as follows:
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Caption: Generalized synthetic workflow for nicotinic acid derivatives.

Mechanism of Action
The pharmacological effects of nicotinic acid and its derivatives are primarily mediated through

the activation of the G protein-coupled receptor 109A (GPR109A), also known as

hydroxycarboxylic acid receptor 2 (HCA2). This receptor is highly expressed in adipocytes and

immune cells.

Lipid Metabolism: Activation of GPR109A in adipocytes inhibits adenylyl cyclase, leading to a

decrease in cyclic adenosine monophosphate (cAMP) levels. This reduction in cAMP

suppresses the release of free fatty acids from adipose tissue, thereby reducing the substrate
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available for the liver to synthesize triglycerides and very-low-density lipoprotein (VLDL).

Furthermore, nicotinic acid directly inhibits the diacylglycerol O-acyltransferase 2 (DGAT2)

enzyme in hepatocytes, a key enzyme in triglyceride synthesis. This leads to increased

intracellular degradation of apolipoprotein B and reduced secretion of VLDL and low-density

lipoprotein (LDL) particles.

Nicotinic acid also favorably impacts high-density lipoprotein (HDL) cholesterol levels by

retarding the hepatic catabolism of apolipoprotein A-I, a primary component of HDL.

Vascular Effects and Flushing: A common side effect of nicotinic acid therapy is cutaneous

vasodilation, or flushing. This is also mediated by GPR109A, but in Langerhans cells of the

skin. Activation of the receptor in these cells leads to the release of prostaglandins D2 and E2,

which cause vasodilation.

The signaling pathway can be illustrated as follows:
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Caption: Simplified mechanism of action of nicotinic acid derivatives on lipid metabolism.

Part 3: Experimental Protocols
In Vitro Assay for GPR109A Activation
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This protocol describes a general method for assessing the agonist activity of a nicotinic acid

derivative at the GPR109A receptor using a commercially available cell line expressing the

receptor.

Materials:

CHO-K1 cells stably expressing human GPR109A

Assay buffer (e.g., Hanks' Balanced Salt Solution with 20 mM HEPES)

Test compound (nicotinic acid derivative) and positive control (nicotinic acid)

cAMP detection kit (e.g., HTRF, ELISA)

Forskolin

Procedure:

Cell Culture: Culture the GPR109A-expressing cells according to the supplier's

recommendations.

Cell Plating: Seed the cells into a 96-well plate at an appropriate density and incubate

overnight.

Compound Preparation: Prepare a serial dilution of the test compound and nicotinic acid in

the assay buffer.

Assay: a. Remove the culture medium from the cells and wash with assay buffer. b. Add the

diluted compounds to the respective wells. c. Add forskolin to all wells to stimulate cAMP

production. d. Incubate for the recommended time (e.g., 30 minutes) at 37°C.

cAMP Measurement: Lyse the cells and measure the intracellular cAMP levels using the

chosen detection kit, following the manufacturer's instructions.

Data Analysis: Plot the cAMP concentration against the compound concentration and fit the

data to a dose-response curve to determine the EC50 value.
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Part 4: Applications and Research
Nicotinic acid derivatives are primarily investigated for their potential in treating dyslipidemia

and reducing the risk of cardiovascular disease. Fluorinated derivatives, such as 6-

Fluoronicotinic acid, are also used as building blocks for synthesizing tracers for positron

emission tomography (PET), which allows for the visualization of metabolic processes.

Furthermore, some derivatives have been explored for their potential in cancer therapy. For

instance, a derivative of quinoline-8-yl-nicotinamide synthesized from 6-fluoronicotinic acid has

been investigated for pancreatic cancer treatment.

Part 5: Safety and Handling
Hazard Identification:

Causes serious eye irritation.

May cause skin and respiratory irritation.

Harmful if swallowed.

Harmful to aquatic life.

Precautionary Measures:

Wear protective gloves, clothing, and eye/face protection.

Use only in a well-ventilated area.

Wash skin thoroughly after handling.

Avoid release to the environment.

First Aid:

If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.
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If on skin: Wash with plenty of soap and water. If skin irritation occurs, get medical

advice/attention.

If inhaled: Remove person to fresh air and keep comfortable for breathing. Call a poison

center or doctor if you feel unwell.

If swallowed: Immediately call a poison center or doctor.

Part 6: Suppliers
A list of suppliers for CAS number 21716-81-4 (2-(Propylamino)benzoic acid) and related

nicotinic acid derivatives is provided below. Please note that availability may vary.

Supplier Compound CAS Number

Dayang Chem Co., Ltd.
2-(PROPYLAMINO)BENZOIC

ACID
21716-81-4

JHECHEM CO., LTD
2-(PROPYLAMINO)BENZOIC

ACID
21716-81-4

Hangzhou Runyan

Pharmaceutical Technology

Co., Ltd.

2-(PROPYLAMINO)BENZOIC

ACID
21716-81-4

Synrise Material Co. Ltd
2-(PROPYLAMINO)BENZOIC

ACID
21716-81-4

Alchem Pharmtech, Inc.

2-((4-

Fluorophenyl)amino)nicotinic

acid

N/A

AK Scientific, Inc.
2-Amino-6-(3-

fluorophenyl)nicotinic acid
1708014-04-3

Sigma-Aldrich Nicotinic acid 59-67-6

Fluorochem Ltd 6-Tritylamino-nicotinic acid 49647-10-1

Aaron Chemicals LLC
5-(2-Fluorophenyl)nicotinic

acid
705961-96-2
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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